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Compound of Interest

Compound Name: CCT251455

Cat. No.: B15606783

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of CCT251455,

a potent and selective inhibitor of the mitotic kinase Monopolar Spindle 1 (MPS1). MPS1 is a

critical component of the spindle assembly checkpoint (SAC), a key regulatory pathway

ensuring accurate chromosome segregation during cell division.[1][2] Given the overexpression

of MPS1 in various human cancers, it represents a promising target for cancer therapy.[3]

Mechanism of Action and Signaling Pathway
CCT251455 exerts its biological effects by inhibiting the kinase activity of MPS1. This inhibition

disrupts the spindle assembly checkpoint, a crucial cell cycle control mechanism that prevents

the separation of sister chromatids until they are all correctly attached to the mitotic spindle.[1]

[2] In cancer cells, which often exhibit chromosomal instability, the abrogation of the SAC by

CCT251455 leads to severe chromosome missegregation during mitosis, ultimately triggering

cell death.[4][5]

The spindle assembly checkpoint is a complex signaling pathway. In essence, unattached

kinetochores generate a "wait" signal that leads to the formation of the Mitotic Checkpoint

Complex (MCC). The MCC then inhibits the Anaphase-Promoting Complex/Cyclosome
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(APC/C), a ubiquitin ligase essential for the degradation of proteins that hold sister chromatids

together. By inhibiting MPS1, CCT251455 prevents the generation of this "wait" signal, leading

to premature activation of the APC/C and catastrophic mitotic errors.[6][7]
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Stock Solution Preparation Workflow

Start

Weigh CCT251455
Powder

Dissolve in
Sterile DMSO

Vortex to Ensure
Complete Dissolution

Aliquot into
Single-Use Tubes

Store at -20°C
or -80°C

End

 

Cell Cycle Analysis Workflow

Start

Seed Cells in
6-well Plates

Treat with CCT251455
and Vehicle Control

Harvest Adherent and
Floating Cells

Fix Cells in
Cold 70% Ethanol

Stain with Propidium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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